Cas no 497-16-5 (oxopropanedial)

oxopropanedial structure
oxopropanedial structure
Product Name:oxopropanedial
CAS No:497-16-5
MF:C3H2O3
MW:86.0461812019348
CID:1527638
PubChem ID:10339
Update Time:2025-04-21

oxopropanedial Chemical and Physical Properties

Names and Identifiers

    • oxopropanedial
    • 2-oxopropanedial
    • DTXSID30197972
    • Propanedial, oxo-
    • AKOS015855812
    • A7469
    • Oxomalonaldehyde
    • MESOXALALDEHYDE
    • 497-16-5
    • 4MZR13E244
    • 1,2,3-Propanetrione
    • Trimethyleneoxide/Oxetane
    • UNII-4MZR13E244
    • Q27260168
    • formyl ketone
    • BRN 1719796
    • Mesoxaldialdehyde
    • Inchi: 1S/C3H2O3/c4-1-3(6)2-5/h1-2H
    • InChI Key: ICQNCHSXWNQIHC-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C=O

Computed Properties

  • Exact Mass: 86.00036
  • Monoisotopic Mass: 86.000394
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 74
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2
  • XLogP3: -0.5
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Density: 1.232
  • Boiling Point: 176.3°C at 760 mmHg
  • Flash Point: 61.2°C
  • Refractive Index: 1.384
  • PSA: 51.21
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